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Compound of Interest

tert-Butyl(3-
Compound Name:
chloropropoxy)dimethylsilane

Cat. No.: B035849

Essential Safety and Handling Guide for tert-
Butyl(3-chloropropoxy)dimethylsilane

This guide provides immediate, essential safety and logistical information for handling tert-
Butyl(3-chloropropoxy)dimethylsilane in a laboratory setting. The following procedures and
recommendations are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Chemical Properties and Identification:
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Property Value Source
CAS Number 89031-82-3 [1]
Molecular Formula C9H21CIOSI [1]
Molecular Weight 208.80 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Boiling Point 198.3 £ 13.0 °C at 760 mmHg [3]
Flash Point 62.8+£12.0°C [2]
Density 0.9+£0.1 g/cm3 [2]

Vapor Pressure

0.5 + 0.4 mmHg at 25°C

[2]

Refractive Index

1.425

[2]

Personal Protective Equipment (PPE)

When handling tert-Butyl(3-chloropropoxy)dimethylsilane, it is crucial to use appropriate

personal protective equipment to prevent exposure. The following PPE is recommended, based

on safety data for the compound and structurally similar chemicals.

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[4]

¢ Skin Protection:

o Gloves: Wear impervious chemical-resistant gloves.[5] The specific glove material should

be selected based on the breakthrough time and permeation rate for this chemical class.

o Clothing: A lab coat or chemical-resistant apron should be worn.[5] For tasks with a higher

risk of splashing, chemical-resistant coveralls are recommended.

e Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.[5] If engineering controls are not sufficient, a NIOSH-approved respirator with

appropriate cartridges should be used.
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First-Aid Measures

In the event of exposure, immediate action is critical.[4]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's integrity and
prevent accidents.

» Handling:

o

Handle under an inert atmosphere (e.g., nitrogen or argon).[5]

o

Keep away from heat, sparks, and open flames.

[¢]

Take precautionary measures against static discharge.

[e]

Use non-sparking tools.

o

Avoid contact with skin, eyes, and clothing.[5]

o

Wash hands thoroughly after handling.

o Storage:
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o Store in a tightly closed container in a dry and well-ventilated place.

o Recommended storage temperature is between 2-8°C or at -20°C in an inert atmosphere.

[2](3]

o Keep away from incompatible materials such as strong oxidizing agents.[6]

Disposal Plan

Dispose of tert-Butyl(3-chloropropoxy)dimethylsilane and its container in accordance with
all applicable local, state, and federal regulations.

o Chemical Disposal: The chemical should be disposed of as hazardous waste through a
licensed professional waste disposal service. Do not allow the chemical to enter drains or

waterways.

o Container Disposal: Contaminated containers should be treated as hazardous waste and

disposed of accordingly.

Experimental Workflow: Chemical Spill Response

The following diagram outlines the procedural steps for responding to a spill of tert-Butyl(3-
chloropropoxy)dimethylsilane.
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Chemical Spill Response Workflow A

Spill Detected

Evacuate Immediate Area & Alert Personnel

Don Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste as Hazardous Material

Report Incident to Safety Officer

Click to download full resolution via product page

Caption: Workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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